Cas no 85354-07-0 (3,5,7-Octatrien-2-one,6-methyl-8-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (Z,Z,Z)- (9CI))

3,5,7-Octatrien-2-one,6-methyl-8-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (Z,Z,Z)- (9CI) structure
85354-07-0 structure
Product name:3,5,7-Octatrien-2-one,6-methyl-8-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (Z,Z,Z)- (9CI)
CAS No:85354-07-0
MF:C18H26O
MW:258.398445606232
CID:725555

3,5,7-Octatrien-2-one,6-methyl-8-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (Z,Z,Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 3,5,7-Octatrien-2-one,6-methyl-8-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (Z,Z,Z)- (9CI)
    • (3Z,5Z,7Z)-6-methyl-8-(2,6,6-trimethylcyclohexen-1-yl)octa-3,5,7-trien-2-one
    • beta-apo-13-carotenone
    • 13-apo-beta-carotenone
    • 3,5,7-Octatrien-2-one, 6-methyl-8-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (Z,Z,Z)- (9CI)
    • Inchi: 1S/C18H26O/c1-14(8-6-10-16(3)19)11-12-17-15(2)9-7-13-18(17,4)5/h6,8,10-12H,7,9,13H2,1-5H3/b10-6-,12-11-,14-8-
    • InChI Key: UBTNVRPIHJRBCI-CTTRYRGJSA-N
    • SMILES: CC(=O)/C=C\C=C(\C)/C=C\C1C(C)(C)CCCC=1C

Computed Properties

  • Exact Mass: 258.198
  • Monoisotopic Mass: 258.198
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 456
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2
  • XLogP3: 4.8

Experimental Properties

  • Density: 0.945
  • Boiling Point: 382.7°C at 760 mmHg
  • Flash Point: 174.2°C
  • Refractive Index: 1.533

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